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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate
CAS No.: 1391194-67-4
Cat. No.: B570664
Get Quote
Abstract

(2R)-Octyl-alpha-hydroxyglutarate (Octyl-2-HG) is a cell-permeable ester derivative of the
oncometabolite (2R)-2-hydroxyglutarate (2-HG).[1] Unlike the endogenous salt form, which
exhibits poor membrane permeability, the octyl ester facilitates rapid intracellular uptake. Once
cytosolic, endogenous esterases hydrolyze the octyl group, releasing the active (2R)-2-HG
molecule, which competitively inhibits

-ketoglutarate (

-KG)-dependent dioxygenases (e.g., TETs, KDMs, PHDs) and ATP synthase. This guide
provides a standardized protocol for the dissolution, storage, and experimental application of
Octyl-2-HG to ensure reproducibility in metabolic and epigenetic research.

Physicochemical Profile

Understanding the chemical limitations of Octyl-2-HG is critical for preventing experimental
artifacts such as precipitation or spontaneous hydrolysis.
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Property Specification

Chemical Name (2R)-Octyl-alpha-hydroxyglutarate
Synonyms (2R)-Octyl-2-HG; Octyl-D-2-HG
Molecular Weight 260.33 g/mol

Physical State Crystalline Solid / Film

Solubility (DMSO) ~10-25 mg/mL (38-96 mM)

Solubility (Ethanol) ~20 mg/mL

Solubility (PBS/Water) Low (< 1 mg/mL); prone to precipitation
Cell Permeability High (Lipophilic ester)

Preparation and Dissolution Protocol
Critical Pre-Requisites

e Solvent Choice: Dimethyl sulfoxide (DMSOQ) is the preferred solvent for stock solutions. Avoid
agueous buffers for stock preparation due to rapid ester hydrolysis and low solubility.

o Freshness: Aqueous working solutions must be prepared immediately before use.

Stock Solution Preparation (e.g., 50 mM in DMSO)

e Calculate Mass: To prepare 1 mL of a 50 mM stock, weigh 13.02 mg of Octyl-2-HG.
e Dissolve: Add 1 mL of high-grade anhydrous DMSO.

o Agitate: Vortex vigorously for 30—60 seconds. If the compound is in a film format (common
from lyophilization), ensure the solvent washes the vial walls completely.

 Clarify: Inspect visually. The solution must be completely clear. If particles persist, warm
slightly to 37°C for 2 minutes and vortex again.

» Aliquot: Dispense into single-use aliquots (e.g., 20-50 pL) to avoid freeze-thaw cycles.
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Working Solution Preparation (Cell Culture)

Target Concentration: 0.5 mM — 1.0 mM (Standard effective range).

e Dilution Factor: For a 500 puM (0.5 mM) final concentration, dilute the 50 mM DMSO stock
1:100 into pre-warmed culture media.

e Mixing Method: Add the DMSO stock dropwise to the media while swirling to prevent local
high concentrations that trigger precipitation.

» Vehicle Control: Prepare a matched control containing the same volume of DMSO (e.g., 1%
v/v) without the compound.

Dissolution Workflow Diagram
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Caption: Step-by-step workflow for preparing stable stock solutions and fresh working media.
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Storage and Stability Guidelines

Stability is the primary failure point in Octyl-2-HG experiments. The ester bond is susceptible to
spontaneous hydrolysis in the presence of water.[2]

State Temperature Condition Stability
] Desiccated, protected
Solid Powder -20°C ) > 2 Years
from light
DMSO Stock -80°C Sealed, anhydrous 6 Months
DMSO Stock -20°C Sealed, anhydrous 1 Month

Hours (Hydrolyzes to

Aqueous Media 37°C In culture media
2-HG)

Warning: Never store Octyl-2-HG diluted in PBS or media. The compound will hydrolyze into
the non-permeable salt form and/or precipitate.

Experimental Application: Cell Culture
Mechanism of Action

Octyl-2-HG acts as a "prodrug." It does not inhibit enzymes directly until it enters the cell and is
cleaved.

o Entry: Passive diffusion across the plasma membrane (facilitated by the octyl tail).
o Activation: Intracellular esterases cleave the octyl group.
o Targeting: The released (2R)-2-HG accumulates to millimolar levels, competing with

KG.[1]

Dosing Strategy
» Effective Range: 100 uM — 1000 pM (0.1 — 1.0 mM).
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o Note: Unlike the salt form (which requires 10-50 mM extracellularly to force entry), the
ester is potent at much lower doses.

e Incubation Time:
o Short-term (Metabolic Flux): 4—24 hours.[3]

o Long-term (Epigenetic Reprogramming): 48—72 hours (Replenish media every 24 hours to
maintain active ester levels).

o Controls:
o Negative Control: DMSO Vehicle.

o Specificity Control: (2S)-Octyl-2-HG (The S-enantiomer often has different or weaker
inhibitory profiles on TETs/KDMs, though it is also bioactive).

o Permeability Control: Octyl-

-KG (To prove effects are due to the 2-HG core, not the octyl tail).

Cellular Pathway Diagram
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Caption: Mechanism of cellular entry and intracellular activation of Octyl-2-HG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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